4-Cyclopropanecarbonyl-2,5-dimethylphenol

• Molecular Formula: C12H14O2
• Molecular Weight: 190.24 g/mol
• IUPAC Name: cyclopropyl-(4-hydroxy-2,5-dimethylphenyl)methanone
• InChI: InChI=1S/C12H14O2/c1-7-6-11(13)8(2)5-10(7)12(14)9-3-4-9/h5-6,9,13H,3-4H2,1-2H3
• InChI Key: HGGKRSCLTNVKLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1O)C)C(=O)C2CC2

Description

4-Cyclopropanecarbonyl-2,5-dimethylphenol is a phenolic derivative featuring a cyclopropanecarbonyl group at the 4-position and methyl groups at the 2- and 5-positions of the aromatic ring. Structurally, the cyclopropanecarbonyl substituent introduces both steric bulk and electron-withdrawing characteristics due to the carbonyl group, differentiating it from simpler halogenated analogs like 4-chloro-3,5-dimethylphenol (PCMX) or brominated derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropanecarbonyl-2,5-dimethylphenol typically involves the reaction of cyclopropanecarbonyl chloride with 2,5-dimethylphenol in the presence of a base such as pyridine or triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure consistent product quality and yield. The use of automated systems for reagent addition and temperature control is common in industrial settings to optimize reaction conditions and minimize human error .

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropanecarbonyl-2,5-dimethylphenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The carbonyl group can be reduced to form alcohols.

Substitution: The aromatic ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are commonly used.

Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typical reducing agents.

Substitution: Halogens (e.g., bromine) or nitrating agents (e.g., nitric acid) are used for electrophilic substitution.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Alcohols and reduced phenolic compounds.

Substitution: Halogenated or nitrated aromatic compounds.

Scientific Research Applications

4-Cyclopropanecarbonyl-2,5-dimethylphenol has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Cyclopropanecarbonyl-2,5-dimethylphenol involves its interaction with specific molecular targets, such as enzymes or receptors. The cyclopropane ring and carbonyl group play crucial roles in its reactivity and binding affinity. The compound can modulate biochemical pathways by inhibiting or activating specific enzymes, leading to various biological effects .

Comparison with Similar Compounds

4-Chloro-3,5-dimethylphenol (PCMX)

• Substituents : Chlorine at position 4, methyl groups at positions 3 and 5.
• Key Properties :
  • Molecular weight: 156.61 g/mol .
  • Melting point: 114–116°C .
  • Acute toxicity: Oral LD₅₀ (rat) > 2,000 mg/kg; classified as harmful if swallowed (OSHA Hazard Category 4) .
  • Ecotoxicity: Highly toxic to aquatic organisms with long-term effects (EC₅₀ for Daphnia magna: 1.2 mg/L) .
• Applications : Used as a disinfectant and preservative in cosmetics and cleaning products, though restricted in biocidal applications per regulatory guidelines .

4-Bromo-2,5-dimethylphenol

• Substituents : Bromine at position 4, methyl groups at positions 2 and 5.
• Key Properties: Molecular weight: 201.05 g/mol (calculated). Limited toxicity data available; bromine’s higher atomic weight may enhance lipophilicity compared to chlorine.
• Applications : Primarily used as an intermediate in organic synthesis (e.g., pharmaceuticals, agrochemicals) .

4-Cyclopropanecarbonyl-2,5-dimethylphenol

• Substituents : Cyclopropanecarbonyl group at position 4, methyl groups at 2 and 5.
• Key Properties: Molecular weight: ~218.26 g/mol (estimated). No direct toxicity data available; however, the carbonyl group may increase reactivity and susceptibility to hydrolysis compared to halogenated analogs.

Comparative Data Table

Property	4-Cyclopropanecarbonyl-2,5-dimethylphenol	4-Chloro-3,5-dimethylphenol (PCMX)	4-Bromo-2,5-dimethylphenol
Molecular Formula	C₁₂H₁₄O₂	C₈H₉ClO	C₈H₉BrO
Molecular Weight	~218.26 g/mol	156.61 g/mol	201.05 g/mol
Substituents	Cyclopropanecarbonyl (4), methyl (2,5)	Chloro (4), methyl (3,5)	Bromo (4), methyl (2,5)
Toxicity (Aquatic)	Not reported	Very toxic (EC₅₀: 1.2 mg/L)	Not reported
Regulatory Status	Not classified	Restricted under REACH/OSHA	Marketed as intermediate

Research Findings

Toxicity and Ecotoxicity

• PCMX exhibits significant acute and chronic aquatic toxicity, necessitating stringent disposal protocols . In contrast, the ecotoxicological profile of 4-cyclopropanecarbonyl-2,5-dimethylphenol remains unstudied, though its carbonyl group may enhance biodegradability compared to persistent halogenated analogs.
• PCMX is classified as a skin sensitizer (Category 1B) and eye irritant (Category 2) under GHS , while structural analogs with bulkier substituents (e.g., cyclopropanecarbonyl) may reduce dermal absorption due to increased steric hindrance.

Biological Activity

4-Cyclopropanecarbonyl-2,5-dimethylphenol is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the existing literature on its biological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview of its significance in pharmacology.

• Molecular Formula : C12H14O2
• Molecular Weight : 194.24 g/mol
• IUPAC Name : 4-Cyclopropanecarbonyl-2,5-dimethylphenol
• Structure : The compound features a cyclopropane ring attached to a carbonyl group and a dimethyl-substituted phenolic structure.

The biological activity of 4-Cyclopropanecarbonyl-2,5-dimethylphenol is primarily attributed to its ability to interact with specific molecular targets, such as enzymes and receptors involved in various biochemical pathways. The compound may exert its effects through:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit enzymes critical for disease progression, such as reverse transcriptase in HIV .
• Modulation of Signal Transduction Pathways : By influencing receptor activity, it can alter cellular responses to external stimuli.

Antiviral Activity

Research indicates that derivatives of 4-Cyclopropanecarbonyl-2,5-dimethylphenol exhibit potent antiviral properties. For instance, compounds with similar structural motifs have been identified as effective non-nucleoside reverse transcriptase inhibitors (NNRTIs) against HIV .

Anticancer Potential

Studies have suggested that phenolic compounds can induce apoptosis in cancer cells. The presence of the cyclopropanecarbonyl group may enhance the cytotoxic effects against various cancer cell lines by promoting oxidative stress and disrupting mitochondrial function.

Neuroprotective Effects

Some derivatives have shown promise in neuroprotection by modulating neurotransmitter levels and exhibiting anti-inflammatory properties, which could be beneficial in conditions like Alzheimer's disease.

Table 1: Biological Activities of 4-Cyclopropanecarbonyl-2,5-dimethylphenol and Related Compounds

Compound	Activity Type	EC50 (nM)	Reference
4-Cyclopropanecarbonyl-2,5-dimethylphenol	Antiviral (HIV)	0.53
4b (related compound)	Antiviral (HIV)	1.63
Dimethoxy derivatives	Anticancer	Varies
Phenolic derivatives	Neuroprotective	Varies

Case Study 1: Antiviral Efficacy

A study conducted on a series of NNRTIs demonstrated that compounds structurally related to 4-Cyclopropanecarbonyl-2,5-dimethylphenol exhibited significant inhibition of HIV replication. The most potent compound showed an EC50 value of 0.53 nM against the wild-type NL4-3 virus. This suggests that structural modifications can enhance antiviral potency significantly .

Case Study 2: Cytotoxic Effects on Cancer Cells

In vitro studies on various cancer cell lines revealed that certain phenolic compounds induce apoptosis through the activation of caspase pathways. The incorporation of cyclopropane moieties was found to improve the selectivity and potency against cancer cells while minimizing toxicity to normal cells .